Cas no 126168-32-9 (9H-Carbazol-3-ol,1-heptyl-2-methyl-)

• Product Name: 9H-Carbazol-3-ol,1-heptyl-2-methyl-
• CAS No: 126168-32-9
• MF: C₂₀H₂₅NO
• MW: 295.418605566025
• CID: 198407
• PubChem ID: 130857
• Update Time: 2025-10-21

9H-Carbazol-3-ol,1-heptyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazol-3-ol,1-heptyl-2-methyl-
• CARAZOSTATIN
• CARAZOSTATIN, STREPTOMYCES CHROMOFUSCUS
• 1-heptyl-2-methyl-9H-carbazol-3-ol
• carbazostatin
• 1-heptyl-2-methyl-9h-carbazol-3-o
• SMP2_000073
• DC 118
• SCHEMBL13424608
• AKOS040745648
• HY-119975
• CS-0078855
• J-005342
• 126168-32-9
• DTXSID50155094
• 9H-Carbazol-3-ol, 1-heptyl-2-methyl-
• 1-heptyl-3-hydroxy-2-methylcarbazole
• CHEMBL3309625
• GLXC-04986
• DTXCID3077585

• Inchi： 1S/C20H25NO/c1-3-4-5-6-7-10-15-14(2)19(22)13-17-16-11-8-9-12-18(16)21-20(15)17/h8-9,11-13,21-22H,3-7,10H2,1-2H3
• InChI Key： ADLBIVFEKWBVKQ-UHFFFAOYSA-N
• SMILES： OC1C=C2C3C=CC=CC=3NC2=C(C=1C)CCCCCCC

Computed Properties

• Exact Mass: 295.19400
• Monoisotopic Mass: 295.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 6.9
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Color/Form: Light yellow
• PSA: 36.02000
• LogP: 5.84800
• Solubility: Not available

9H-Carbazol-3-ol,1-heptyl-2-methyl- Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：FE6366000
• Safety Term：S22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 9H-Carbazol-3-ol,1-heptyl-2-methyl-

9H-Carbazol-3-ol,1-heptyl-2-methyl - A Comprehensive Overview

The compound with CAS No. 126168-32-9, commonly referred to as 9H-Carbazol-3-ol,1-heptyl-2-methyl, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the carbazole family, which is known for its unique electronic properties and structural versatility. The carbazole core of this molecule serves as a platform for various functional groups, making it a valuable component in the synthesis of advanced materials.

Recent studies have highlighted the potential of 9H-Carbazol-3-ol,1-heptyl-2-methyl in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The heptyl and methyl substituents attached to the carbazole ring enhance the compound's solubility and stability, which are critical factors for its application in high-performance materials. Researchers have demonstrated that this compound can act as an efficient electron transport layer in OLEDs, significantly improving device efficiency and longevity.

The synthesis of 9H-Carbazol-3-ol,1-heptyl-2-methyl involves a multi-step process that typically begins with the preparation of the carbazole skeleton. This is followed by selective substitution reactions to introduce the heptyl and methyl groups at specific positions on the ring. The precise control of reaction conditions is essential to ensure high purity and yield of the final product. Advanced characterization techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are employed to confirm the structure and purity of the compound.

In terms of physical properties, 9H-Carbazol-3-ol,1-heptyl-2-methyl exhibits a melting point of approximately 180°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents like dichloromethane and tetrahydrofuran (THF) makes it suitable for various solution-based processing techniques used in materials science. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, indicating its potential for use in light-harvesting applications.

One of the most promising applications of 9H-Carbazol-3-ol,1-heptyl-2-methyl is in the field of photovoltaics. Recent research has shown that this compound can serve as an effective sensitizer in dye-sensitized solar cells (DSSCs), enhancing light absorption and charge transfer efficiency. Its ability to form stable charge-separated states upon photoexcitation makes it an ideal candidate for this application.

Beyond its electronic applications, 9H-Carbazol-3-ol,1-heptyl-2-methyl has also been explored for its potential in drug delivery systems. The compound's hydrophilic nature due to the hydroxyl group (-OH) allows for controlled drug release mechanisms when incorporated into polymer matrices. This property has led to investigations into its use in targeted drug delivery systems for cancer therapy.

From a toxicological perspective, studies have indicated that 9H-Carbazol-3-ol,1-heptyl-2-methyl exhibits low cytotoxicity against human cell lines under standard experimental conditions. However, further research is required to fully understand its long-term effects on biological systems and ensure its safe use in medical applications.

In conclusion, 9H-Carbazol-3-ol,1-heptyl-2-methyl (CAS No. 126168-32-) is a versatile compound with a wide range of potential applications in electronics, optoelectronics, photovoltaics, and drug delivery systems. Its unique combination of electronic properties and structural flexibility makes it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in the development of advanced materials and technologies.